![molecular formula C19H15FN2O2 B2375867 1-benzyl-N-(3-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 933251-59-3](/img/structure/B2375867.png)
1-benzyl-N-(3-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Overview
Description
The compound “1-benzyl-N-(3-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide” is a complex organic molecule. It likely contains a pyridine ring, which is a six-membered ring with one nitrogen atom and a carboxamide group .
Chemical Reactions Analysis
Specific chemical reactions involving this compound are not available . The reactivity of this compound would depend on its exact structure and the conditions under which it is used.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not available . These properties would depend on its exact structure.Scientific Research Applications
Selective Inhibitors of the Met Kinase Superfamily
Research on substituted dihydropyridine carboxamides has led to the discovery of potent and selective inhibitors of the Met kinase superfamily. These compounds, through modifications at various positions, have shown improved enzyme potency, aqueous solubility, and kinase selectivity. One such analogue demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma model following oral administration and has advanced into phase I clinical trials due to its favorable pharmacokinetic and safety profiles (Schroeder et al., 2009).
Polyamide Materials
The synthesis and characterization of new aromatic polyamides derived from specific diphenylfluorene-based carboxylic acids have been explored. These polyamides exhibit high solubility in organic solvents, can form transparent, flexible films, and demonstrate high thermal stability. Such materials are of interest for their potential applications in high-performance plastics and coatings (Hsiao et al., 1999).
Antimicrobial Evaluation
Research on tetrazol-thiophene-carboxamide derivatives has included synthesis, antimicrobial evaluation, and docking studies. These studies aim to identify new compounds with effective antimicrobial properties, potentially contributing to the development of new antibiotics or antiseptics (Talupur et al., 2021).
Calcium-Channel Antagonist Activity
Studies on 1,4-dihydropyridine derivatives have explored their potential as calcium-channel antagonists. These compounds, by modifying the dihydropyridine ring and incorporating specific substituents, could offer new avenues for therapeutic applications in cardiovascular diseases (Linden et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-benzyl-N-(3-fluorophenyl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O2/c20-15-8-4-9-16(12-15)21-18(23)17-10-5-11-22(19(17)24)13-14-6-2-1-3-7-14/h1-12H,13H2,(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPTIBXJLYJMLNF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC(=CC=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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